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Compound of Interest

Compound Name: KSeCN

Cat. No.: B12060769 Get Quote

Potassium selenocyanate (KSeCN) is an important inorganic salt and a versatile reagent in

chemical synthesis, particularly in the preparation of a wide range of selenium-containing

organic compounds. This guide provides a comprehensive overview of its chemical and

physical properties, synthesis, and reactivity, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Potassium selenocyanate is a white to off-white, crystalline solid that is hygroscopic and light-

sensitive. It is essential to store it in a tightly sealed container in a cool, dark, and dry place.

General Properties
Property Value

Chemical Formula KSeCN

Molecular Weight 144.08 g/mol

CAS Number 3425-46-5

Appearance White to off-white crystalline solid

Odor Odorless
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Property Value

Melting Point 100 °C (decomposes)

Solubility Soluble in water, acetone, and ethanol.

Crystal Structure Orthorhombic

Spectroscopic Data
Property Value

Infrared (IR) Spectroscopy
The characteristic C≡N stretching vibration

appears around 2070 cm⁻¹.

¹³C NMR Spectroscopy
The resonance for the selenocyanate carbon

appears in the range of 115-125 ppm.

⁷⁷Se NMR Spectroscopy

The chemical shift is highly dependent on the

solvent and concentration, typically observed in

the range of -300 to -400 ppm relative to

(CH₃)₂Se.

Synthesis of Potassium Selenocyanate
The most common method for the synthesis of potassium selenocyanate involves the reaction

of potassium cyanide with elemental selenium.

Experimental Protocol: Synthesis from Potassium
Cyanide and Selenium
This protocol describes the synthesis of potassium selenocyanate from potassium cyanide and

elemental selenium in an aqueous solution.

Materials:

Potassium cyanide (KCN)

Elemental selenium (Se) powder
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Distilled water

Ethanol

Round-bottom flask

Reflux condenser

Heating mantle

Stirring bar

Filtration apparatus (e.g., Büchner funnel)

Crystallization dish

Procedure:

In a round-bottom flask equipped with a reflux condenser and a stirring bar, dissolve

potassium cyanide in a minimal amount of distilled water.

To this solution, add an equimolar amount of elemental selenium powder.

The mixture is heated to reflux with constant stirring. The reaction progress can be monitored

by the disappearance of the black selenium powder and the formation of a clear, colorless

solution.

Once the reaction is complete, the solution is cooled to room temperature.

The solution is filtered to remove any unreacted selenium.

The filtrate is then concentrated by gentle heating or under reduced pressure.

The concentrated solution is cooled, and ethanol is added to precipitate the potassium

selenocyanate.

The resulting white crystalline solid is collected by filtration, washed with cold ethanol, and

dried under vacuum.
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Safety Precautions:

Potassium cyanide is highly toxic. All manipulations should be carried out in a well-ventilated

fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Avoid contact with acids, as this will liberate highly toxic hydrogen selenide gas.

Reactivity and Applications
Potassium selenocyanate is a versatile nucleophile and a key building block in the synthesis of

various organoselenium compounds. The selenocyanate anion (SeCN⁻) is an ambident

nucleophile, meaning it can react at either the selenium or the nitrogen atom, although it

predominantly reacts at the selenium atom.

Nucleophilic Substitution Reactions
Potassium selenocyanate readily participates in nucleophilic substitution reactions with a

variety of electrophiles, such as alkyl halides and acyl halides, to form the corresponding

organic selenocyanates.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Properties of
Potassium Selenocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12060769#what-are-the-properties-of-potassium-
selenocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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